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Compound of Interest

Compound Name: Hydrazine perchlorate

Cat. No.: B14112844

Hydrazine perchlorate (HP) presents itself as a high-energy oxidizer with notable
performance characteristics when compared to more conventional options like ammonium
perchlorate (AP). This guide provides an objective comparison of its performance, supported by
available experimental data, to assist researchers, scientists, and drug development
professionals in understanding its potential and limitations.

Performance Characteristics: A Tabular Comparison

The following table summarizes the key performance metrics of hydrazine perchlorate and
ammonium perchlorate, two of the most common oxidizers in solid rocket propellants.
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Hydrazine Ammonium .
Property Unit
Perchlorate (HP) Perchlorate (AP)
- Not available in open ~250 - 270
Specific Impulse (Isp) ] o s
literature (aluminized)[1][2]
Density 1.939[3] 1.95 g/cm3
Melting Point 140.5 - 141.0[3] Decomposes °C
N ) ~200 - 400 (depends
Decomposition Decomposes violently ) _
) on purity and heating °C
Temperature upon strong heating[4]
rate)
_ 2 to 3 times higher ]
Combustion Speed Baseline -
than AP[3]
Combustion Varies with
2200[3] _ °C
Temperature formulation
] ) Varies with
Heat of Liberation 770[3] ) kcall/kg
formulation

Impact Sensitivity

More sensitive than
TEN[3]

Less sensitive

Friction Sensitivity

Highly sensitive[3]

Less sensitive

Note: Specific impulse values for AP are for typical composite propellant formulations. A direct,
publicly available specific impulse value for hydrazine perchlorate in a solid propellant
formulation could not be identified in the conducted research.

In-Depth Performance Analysis

Hydrazine perchlorate exhibits a significantly higher combustion speed, approximately two to
three times that of ammonium perchlorate, which can be a desirable characteristic for
applications requiring rapid energy release.[3] Its high combustion temperature of 2200°C and
a heat of liberation of 770 kcal/kg further underscore its energetic potential.[3]

However, the major drawback of hydrazine perchlorate lies in its heightened sensitivity. It is
reported to be more sensitive to impact than trinitrotoluene (TEN) and is highly sensitive to

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://mvernacc.github.io/portfolio/assets/docs/2.28/228_final_report.pdf
https://valimet.com/literature/energetic-materials-technology/
https://apps.dtic.mil/sti/tr/pdf/AD0288752.pdf
https://apps.dtic.mil/sti/tr/pdf/AD0288752.pdf
https://www.sciencemadness.org/smwiki/index.php/Hydrazine_perchlorate
https://apps.dtic.mil/sti/tr/pdf/AD0288752.pdf
https://apps.dtic.mil/sti/tr/pdf/AD0288752.pdf
https://apps.dtic.mil/sti/tr/pdf/AD0288752.pdf
https://apps.dtic.mil/sti/tr/pdf/AD0288752.pdf
https://apps.dtic.mil/sti/tr/pdf/AD0288752.pdf
https://www.benchchem.com/product/b14112844?utm_src=pdf-body
https://www.benchchem.com/product/b14112844?utm_src=pdf-body
https://apps.dtic.mil/sti/tr/pdf/AD0288752.pdf
https://apps.dtic.mil/sti/tr/pdf/AD0288752.pdf
https://www.benchchem.com/product/b14112844?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14112844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

friction, posing significant handling and safety challenges.[3] This is a critical consideration for
any practical application and necessitates stringent safety protocols.

While a direct experimental value for the specific impulse of a solid propellant formulation
based on hydrazine perchlorate is not readily available in the open literature, its high energy
release suggests a potentially high specific impulse. For comparison, aluminized ammonium
perchlorate composite propellants typically yield a specific impulse in the range of 250 to 270
seconds.[1][2]

Experimental Protocols

The determination of the performance characteristics of solid oxidizers involves a range of
standardized experimental procedures.

Specific Impulse (Isp) Determination

The specific impulse of a solid propellant is a measure of its efficiency and is typically
determined through static firing tests of a rocket motor.
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Experimental workflow for determining specific impulse.
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Density Measurement

The density of a solid propellant is a crucial parameter for determining the volumetric efficiency
of a rocket motor. It is typically measured using the gas pycnometry method.

o Sample Preparation: A precisely weighed sample of the solid propellant is placed in the
sample chamber of the gas pycnometer.

e Purging: The chamber is purged with a known inert gas (e.g., helium) to remove any
adsorbed gases from the sample surface.

o Pressurization: The sample chamber is pressurized with the inert gas to a specific pressure.
» Expansion: The gas is then expanded into a reference chamber of a known volume.
e Pressure Measurement: The pressure drop after expansion is measured.

» Calculation: The volume of the solid sample is calculated using the ideal gas law and the
measured pressure change. The density is then determined by dividing the mass of the
sample by its calculated volume.

Thermal Decomposition Analysis

The thermal stability and decomposition characteristics of an oxidizer are critical for safety and
performance prediction. These are often evaluated using techniques like Thermogravimetric
Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Thermogravimetric Analysis (TGA)

Provides Decomposition

Place Sample in TGA $-| Heat at Controlled Rate »| Measure Mass Loss vs. Temperature |—emperatureRange o | 1ga pata
Oxidizer Sample Differential Scanning Calorimetry (DSC)

Identifies Exothermic/
Place Sample and Reference in DSC P Heat at Controlled Rate P Measure Heat Flow vs. Temperature —>Endotherm|c Events DSC_Data
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Workflow for thermal decomposition analysis.

Impact and Friction Sensitivity Testing

The sensitivity of an energetic material to mechanical stimuli is a critical safety parameter.
Standardized tests are used to quantify this.

e Impact Sensitivity: A drop-weight apparatus is used where a known weight is dropped from a
specific height onto a sample of the material. The energy at which there is a 50% probability

of initiation (explosion or deflagration) is determined.

« Friction Sensitivity: A friction apparatus, such as the BAM friction tester, is used. A sample is
subjected to a known load and friction between two surfaces. The load at which there is a
50% probability of initiation is determined.

Logical Relationship of Performance Parameters

The various performance parameters of an oxidizer are interconnected and influence the
overall performance of a solid rocket motor.
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Interrelation of oxidizer performance parameters.
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In conclusion, while hydrazine perchlorate demonstrates superior energetic properties such
as a higher combustion speed compared to ammonium perchlorate, its extreme sensitivity
poses a significant challenge for its practical application. Further research is required to
determine its specific impulse in various propellant formulations and to develop methods to
mitigate its sensitivity before it can be considered a viable alternative to mainstream solid
oxidizers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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